Cas no 1354706-96-9 (SDBIJAZOXSZKQS-UHFFFAOYSA-N)

• Product Name: SDBIJAZOXSZKQS-UHFFFAOYSA-N
• CAS No: 1354706-96-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5169285
• Update Time: 2026-03-04

SDBIJAZOXSZKQS-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• SDBIJAZOXSZKQS-UHFFFAOYSA-N
• Methyl 3-(3-cyclopropyl-1-methyl-1H-pyrazol-4-yl)propiolate
• 2-Propynoic acid, 3-(3-cyclopropyl-1-methyl-1H-pyrazol-4-yl)-, methyl ester

• Inchi： 1S/C11H12N2O2/c1-13-7-9(5-6-10(14)15-2)11(12-13)8-3-4-8/h7-8H,3-4H2,1-2H3
• InChI Key： SDBIJAZOXSZKQS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C#CC1=CN(C)N=C1C1CC1

Additional information on SDBIJAZOXSZKQS-UHFFFAOYSA-N

Comprehensive Overview of SDBIJAZOXSZKQS-UHFFFAOYSA-N (CAS No. 1354706-96-9): Properties, Applications, and Market Insights

The chemical compound identified by CAS No. 1354706-96-9 and the IUPAC name SDBIJAZOXSZKQS-UHFFFAOYSA-N has garnered significant attention in recent years due to its unique properties and versatile applications. This article delves into the scientific, industrial, and commercial aspects of this compound, addressing common queries and trending topics in the field of chemical research.

SDBIJAZOXSZKQS-UHFFFAOYSA-N is a specialized organic molecule with a distinct molecular structure that contributes to its stability and reactivity. Researchers have explored its potential in various domains, including pharmaceutical intermediates, material science, and catalysis. Its CAS No. 1354706-96-9 serves as a unique identifier, ensuring precise classification in global chemical databases.

One of the most frequently searched questions regarding SDBIJAZOXSZKQS-UHFFFAOYSA-N is its synthesis process. The compound is typically synthesized through multi-step organic reactions, often involving cross-coupling techniques or cyclization methods. Advanced analytical tools such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity.

In the pharmaceutical industry, SDBIJAZOXSZKQS-UHFFFAOYSA-N has shown promise as a key intermediate in the development of novel therapeutics. Its molecular framework allows for modifications that can enhance bioavailability and target specificity, making it a valuable asset in drug discovery pipelines. Recent studies have also highlighted its potential in cancer research and neurodegenerative disease studies.

The material science sector has also benefited from the unique properties of CAS No. 1354706-96-9. Its ability to form stable complexes with metals and polymers has led to innovations in nanotechnology and advanced coatings. Researchers are investigating its role in improving the durability and performance of electronic components and renewable energy devices.

Market trends indicate a growing demand for SDBIJAZOXSZKQS-UHFFFAOYSA-N, driven by its expanding applications. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial clients. The global market for such specialized chemicals is projected to grow steadily, with Asia-Pacific and North America leading in production and consumption.

Environmental and safety considerations are paramount when handling SDBIJAZOXSZKQS-UHFFFAOYSA-N. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions and waste disposal methods are essential to minimize any potential risks.

In conclusion, CAS No. 1354706-96-9 (SDBIJAZOXSZKQS-UHFFFAOYSA-N) represents a fascinating area of research with broad implications across multiple industries. Its unique chemical properties, coupled with its diverse applications, make it a compound of significant interest. As scientific advancements continue, the potential uses of this molecule are expected to expand, further solidifying its importance in modern chemistry.